Cas no 31219-54-2 (Stibine oxide)

• Product Name: Stibine oxide
• CAS No: 31219-54-2
• MF: OSb
• MW: 137.759402275085
• CID: 307382
• PubChem ID: 6327673
• Update Time: 2025-04-19

Stibine oxide Chemical and Physical Properties

Names and Identifiers

• Stibine oxide
• oxo-λ⁵-stibane
• oxo-lambda5-stibane
• VTRUBDSFZJNXHI-UHFFFAOYSA-N
• stibanal
• DTXSID90785096
• antimony-oxygen
• 31219-54-2

• Inchi： 1S/O.Sb
• InChI Key： VTRUBDSFZJNXHI-UHFFFAOYSA-N
• SMILES： [Sb]=O |^1:0|

Computed Properties

• Exact Mass: 137.90673
• Monoisotopic Mass: 136.89873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 20.23